N-(2-fluorophenyl)-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[(4-methyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H14FN5OS/c1-22-15(11-5-4-8-18-9-11)20-21-16(22)24-10-14(23)19-13-7-3-2-6-12(13)17/h2-9H,10H2,1H3,(H,19,23)
• InChI Key: OQFOOVMKJDLAEN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC=C2F)C3=CN=CC=C3
• Molecular Formula: C16H14FN5OS
• Molecular Weight: 343.4 g/mol

Description

N-(2-fluorophenyl)-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a useful research compound. Its molecular formula is C16H14FN5OS and its molecular weight is 343.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 343.09030942 g/mol and the complexity rating of the compound is 429. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition

Compounds structurally related to N-(2-fluorophenyl)-2-{[4-methyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide have been investigated for their ability to inhibit PI3Kα and mTOR, demonstrating potent and efficacious inhibition in vitro and in vivo. These inhibitors are crucial in cancer research, as the PI3K/mTOR pathway plays a significant role in cell growth, proliferation, and survival. Modifying the heterocyclic core of these compounds can lead to improved metabolic stability, a critical aspect in the development of therapeutic agents (Stec et al., 2011).

Anticancer Effects

Another related compound, modified by replacing the acetamide group with an alkylurea moiety, has shown remarkable anticancer effects with reduced toxicity. These modifications retain the antiproliferative activity and the inhibitory activity against PI3Ks and mTOR, suggesting that structural analogs of this compound could be potent anticancer agents with lower toxicity profiles (Wang et al., 2015).

Antimicrobial and Anti-Tuberculosis Activity

The synthesis of compounds containing a 1,2,4-triazole ring system, including derivatives structurally related to this compound, has been explored for antimicrobial, antifungal, and anti-tuberculosis activities. These compounds are of interest due to their broad spectrum of pharmaceutical activities, indicating potential applications in developing new treatments for various infections (MahyavanshiJyotindra et al., 2011).

Src Kinase Inhibition and Anticancer Activities

Structurally related N-benzyl-substituted acetamide derivatives, including thiazolyl compounds, have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. These compounds have demonstrated significant potential in inhibiting cell proliferation in various human cancer cell lines, suggesting the role of similar compounds in cancer therapy (Fallah-Tafti et al., 2011).